Design of bifunctional quaternary phosphonium salt catalysts for CO2 fixation reaction with epoxides under mild conditions†

Green Chemistry Pub Date: 2016-07-11 DOI: 10.1039/C6GC01630H

Abstract

An efficient synthesis of cyclic carbonates from epoxides and CO2 under mild reaction conditions was achieved via the use of a newly designed bifunctional quaternary phosphonium iodide catalyst. The importance of the bifunctional design of the catalysts was clearly demonstrated in the present work by control experiments. Furthermore, a chiral version of the bifunctional phosphonium salt could be applied to the kinetic resolution of this reaction.

Graphical abstract: Design of bifunctional quaternary phosphonium salt catalysts for CO2 fixation reaction with epoxides under mild conditions
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